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Compound of Interest

Compound Name: H-Pro-NHEt.HCl

Cat. No.: B555228 Get Quote

Proper disposal of H-Pro-NHEt.HCl is critical to ensure laboratory safety and environmental

protection. This guide provides detailed procedures for researchers, scientists, and drug

development professionals to handle and dispose of this compound responsibly. The primary

hazards associated with H-Pro-NHEt.HCl stem from its acidic and potentially reactive nature

as a hydrochloride salt of an amino acid derivative.

Key Safety and Disposal Information
Before handling H-Pro-NHEt.HCl, it is essential to consult the Safety Data Sheet (SDS)

provided by the manufacturer. In the absence of a specific SDS, the information for structurally

similar compounds and its components, such as hydrochloric acid, should be considered.

Hazard Profile:

Corrosive: As a hydrochloride salt, H-Pro-NHEt.HCl is acidic and can cause severe skin

burns and eye damage.[1][2]

Irritant: May cause respiratory tract irritation if inhaled.[2][3]

Harmful if Swallowed or Absorbed: May be harmful if ingested or absorbed through the skin.

[3]

Personal Protective Equipment (PPE):

When handling H-Pro-NHEt.HCl, appropriate personal protective equipment should always be

worn. This includes:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b555228?utm_src=pdf-interest
https://www.benchchem.com/product/b555228?utm_src=pdf-body
https://www.benchchem.com/product/b555228?utm_src=pdf-body
https://www.benchchem.com/product/b555228?utm_src=pdf-body
https://www.benchchem.com/product/b555228?utm_src=pdf-body
https://www.sigmaaldrich.com/DK/en/sds/SIGMA/H1758?userType=undefined
https://piochem.com/wp-content/uploads/2025/05/HYDROCHLORICACID37-MSDS.pdf
https://piochem.com/wp-content/uploads/2025/05/HYDROCHLORICACID37-MSDS.pdf
https://www.peptide.com/custdocs/MSDS%20AHP106%20H-Pro-OMe%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHP106%20H-Pro-OMe%20HCl.pdf
https://www.benchchem.com/product/b555228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety goggles or face shield

Chemical-resistant gloves

Lab coat or protective suit

Dust respirator, especially when handling the solid form

Quantitative Data Summary
The following table summarizes key quantitative data for H-Pro-NHEt.HCl and related

substances.

Property Value Source(s)

Molecular Weight 178.66 g/mol [4]

Melting Point 98-100 °C [5][6]

Appearance White crystals [5][6]

Hydrochloric Acid Boiling Point > 100 °C (> 212 °F) [1][7]

Hydrochloric Acid Density 1.2 g/cm³ at 25 °C (77 °F) [1]

Step-by-Step Disposal Protocol
The recommended disposal procedure for H-Pro-NHEt.HCl involves neutralization of the acidic

component followed by disposal in accordance with local, state, and federal regulations for

chemical waste.

1. Small Spills (Solid):

Carefully sweep the spilled solid material into a designated waste container using

appropriate tools.

Avoid generating dust.

The contaminated area should then be cleaned with a suitable solvent.
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2. Small Spills (Solution):

For small liquid spills (<1 L), contain the spill using absorbent material.[7]

Neutralize the spill with a weak base such as sodium bicarbonate or baking soda.[7][8][9]

The neutralized mixture should be collected in a sealed, properly labeled container for

hazardous waste.

3. Disposal of Unused H-Pro-NHEt.HCl:

Dilution: If in solid form, dissolve the H-Pro-NHEt.HCl in water to a low concentration in a

well-ventilated area, preferably a fume hood.

Neutralization: Slowly add a weak base, such as a saturated solution of sodium bicarbonate,

to the diluted H-Pro-NHEt.HCl solution.[8][9] The reaction is complete when fizzing stops.[9]

pH Verification: Check the pH of the neutralized solution using pH paper or a pH meter to

ensure it is within a safe range (typically between 6 and 8) for disposal.

Waste Collection: The neutralized solution should be transferred to a clearly labeled, sealed

container for chemical waste.

Final Disposal: The container should be disposed of through a licensed hazardous waste

disposal facility. Do not pour the neutralized solution down the drain unless permitted by local

regulations.[9]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of H-Pro-
NHEt.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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